Cas no 84831-38-9 (4-Methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carbonitrile)

• Product Name: 4-Methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carbonitrile
• CAS No: 84831-38-9
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 4937705
• Update Time: 2023-08-22

4-Methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carbonitrile

• Inchi： 1S/C10H10N2O/c1-12-7-8(6-11)13-10-5-3-2-4-9(10)12/h2-5,8H,7H2,1H3
• InChI Key： FTMJGTMFOINFNI-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N(C)CC1C#N

Computed Properties

• Exact Mass: 174.079312947 g/mol
• Monoisotopic Mass: 174.079312947 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.3
• Molecular Weight: 174.20

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines